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Compound of Interest

Compound Name: N-Desethyl Sunitinib-d5

Cat. No.: B565178

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of N-Desethyl Sunitinib-d5, a key
analytical standard in the research and development of Sunitinib. Sunitinib is a multi-targeted
receptor tyrosine kinase (RTK) inhibitor used in cancer therapy, and accurate quantification of
the parent drug and its active metabolite, N-Desethyl Sunitinib, is crucial for pharmacokinetic
and pharmacodynamic studies.

Core Compound Identification

N-Desethyl Sunitinib-d5 is the deuterated form of N-Desethyl Sunitinib, the primary active
metabolite of Sunitinib.[1] The incorporation of five deuterium atoms provides a stable isotopic
label, making it an ideal internal standard for mass spectrometry-based bioanalytical methods.

[2]

Below is a summary of the key chemical identifiers for N-Desethyl Sunitinib-d5 and its related
compounds.
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Molecular Weight (
Compound CAS Number Molecular Formula

g/mol )
N-Desethyl Sunitinib- C20H18DsFN4O2[3][4]
1217247-62-5[3][4][5] 375.45[3][5][6]
d5 [51[6]
N-Desethyl Sunitinib 356068-97-8[5][7][8] C20H23FN40O2[7][8] 370.42[8]
N-Boc-N-desethyl
1246832-84-7[9] C25H26DsFN404[3][9] 475.57[3][9]

Sunitinib-d5

Role in Bioanalysis and Pharmacokinetics

N-Desethyl Sunitinib-d5 serves as a critical tool in the accurate quantification of Sunitinib and
its primary active metabolite, N-Desethyl Sunitinib (also known as SU12662), in biological
matrices.[10] Due to its structural similarity and identical ionization properties to the non-
deuterated analyte, but with a distinct mass-to-charge ratio (m/z), it is the preferred internal
standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[2]

Experimental Workflow: Bioanalytical Quantification

The use of N-Desethyl Sunitinib-d5 as an internal standard is integral to preclinical and
clinical pharmacokinetic studies of Sunitinib. A typical workflow for the quantification of Sunitinib
and N-Desethyl Sunitinib in plasma is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: N-Desethyl Sunitinib-d5 in Preclinical
and Clinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565178#n-desethyl-sunitinib-d5-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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